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Compound of Interest

Compound Name:
1-(3,4-dimethoxybenzyl)-1H-

pyrazol-5-amine

CAS No.: 956353-25-6

Cat. No.: B2866445

Get Quote

Advanced Building Block for Pyrazole-Based
Therapeutics
Executive Summary
1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine is a specialized heterocyclic building block

used primarily in the synthesis of bioactive pyrazolo-fused systems (e.g., pyrazolo[1,5-

a]pyrimidines) and kinase inhibitors. Its core value lies in the 3,4-dimethoxybenzyl (DMB)

moiety, which serves a dual function:[1][2]

Solubility Enhancer: It increases the lipophilicity of the pyrazole core, facilitating organic

phase reactions during intermediate steps.

Orthogonal Protecting Group: Unlike simple alkyl groups, the DMB group is "tunable"—it is

stable under basic conditions but can be cleaved selectively using acidic (TFA) or oxidative

(DDQ, CAN) protocols, allowing for the late-stage liberation of the pyrazole

-position.
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This guide details the physicochemical profile, validated synthesis protocols, and deprotection

strategies for this compound, designed for medicinal chemists requiring high-purity scaffolds.

Chemical Identity & Physicochemical Profile
Property Data

Chemical Name 1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine

Synonyms
5-Amino-1-(3,4-dimethoxybenzyl)pyrazole; 1-

DMB-5-aminopyrazole

CAS Number

Not widely listed in public catalogs (Analogues:

2,4-isomer [1006463-92-8]; 4-methoxy [3528-

45-8])

Molecular Formula

Molecular Weight 233.27 g/mol

Physical State Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DMF, DCM, MeOH; Insoluble

in Water

pKa (Calculated)
~3.5 (Pyrazole

), ~16 (Amine)

Structural Insight: The molecule features an electron-rich veratryl (3,4-dimethoxybenzyl) group

attached to the

nitrogen of the pyrazole ring. The C5-amine is nucleophilic and serves as the primary handle
for derivatization (e.g., amide coupling, cyclization).

Validated Synthetic Protocol
The most robust synthesis utilizes a regioselective cyclocondensation between 3,4-

dimethoxybenzylhydrazine and 3-ethoxyacrylonitrile. This route avoids the formation of the 3-

amino isomer, which is common when using propiolonitrile.
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Precursor A: 3,4-Dimethoxybenzylhydrazine hydrochloride (prepared from 3,4-

dimethoxybenzaldehyde via hydrazine reduction).

Precursor B: 3-Ethoxyacrylonitrile (or 3-methoxyacrylonitrile).

Solvent: Absolute Ethanol (EtOH).

Base: Sodium Ethoxide (NaOEt) or Triethylamine (

).

Step-by-Step Methodology
Free Base Formation:

Suspend 3,4-dimethoxybenzylhydrazine HCl (1.0 equiv) in absolute EtOH (10 mL/g).

Add

(1.1 equiv) dropwise at 0°C to liberate the free hydrazine. Stir for 15 min.

Cyclocondensation:

Add 3-ethoxyacrylonitrile (1.05 equiv) slowly to the reaction mixture.

Critical Step: Heat the mixture to reflux (78°C) under nitrogen atmosphere for 4–6 hours.

Monitor by TLC (5% MeOH in DCM) or LC-MS. The intermediate hydrazone forms first,

followed by cyclization.

Work-up & Purification:

Concentrate the solvent under reduced pressure.

Dissolve the residue in Ethyl Acetate and wash with water (

) and brine (

).

Dry over
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, filter, and concentrate.

Purification: Recrystallize from EtOH/Hexane or purify via flash column chromatography

(Gradient: 0–5% MeOH in DCM).

Yield Expectation: 75–85%.

Visualizing the Pathway
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Figure 1: Synthetic route from aldehyde precursor to the target aminopyrazole.

Strategic Applications: The "DMB" Advantage
The 3,4-dimethoxybenzyl group is not merely a structural element; it is a strategic protecting

group used in the synthesis of complex drugs (e.g., reversible BTK inhibitors).

Orthogonal Deprotection
While the

-benzyl group is generally stable, the electron-rich nature of the DMB ring allows for cleavage
under specific oxidative conditions that leave other sensitive groups (e.g., esters, Boc) intact.
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Method Reagents Mechanism Suitability

Acidic (Standard)
TFA / Reflux (

)
Solvolysis

Robust substrates;

may hydrolyze esters.

Oxidative (Mild) DDQ / DCM / Single Electron

Transfer (SET)

Sensitive substrates;

selective for DMB

over simple Benzyl.

Oxidative (Strong) CAN / MeCN / Radical Oxidation
Very fast; requires

aqueous workup.

Scaffold for Fused Heterocyclics
The C5-amine and C4-position are highly reactive. This compound is a precursor for

Pyrazolo[1,5-a]pyrimidines (isosteres of purines), often used in ATP-competitive kinase

inhibitors.

Workflow: Pyrazolo[1,5-a]pyrimidine Synthesis

Condensation: React 1-(3,4-dimethoxybenzyl)-1H-pyrazol-5-amine with a 1,3-

dielectrophile (e.g., 1,3-diketone or

-ketoester).

Cyclization: Acid-catalyzed closure forms the fused pyrimidine ring.

Deprotection: Removal of DMB yields the

-pyrazolo[1,5-a]pyrimidine.
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Derivatization Pathways
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Figure 2: Downstream applications in medicinal chemistry workflows.

Quality Control & Handling
Analytical Standards

NMR (DMSO-

, 400 MHz):

7.25 (d, 1H, Pyrazole-H3)

6.8–6.9 (m, 3H, Ar-H)

5.45 (d, 1H, Pyrazole-H4)

5.20 (s, 2H,

)

5.10 (br s, 2H,

)
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3.73 (s, 6H,

)

Storage: Store at 2–8°C under inert atmosphere (Argon). Hygroscopic; protect from moisture

to prevent hydrazone hydrolysis.

Safety Profile
Hazards: Irritant (Skin/Eye). Potential sensitizer due to the hydrazine origin.

Handling: Use in a fume hood. Avoid contact with strong oxidizers (unless intended for

deprotection).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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